{[(4-Methoxyphenyl)methyl]carbamoyl}methyl 6-chloropyridine-3-carboxylate

• IUPAC Name: [2-[(4-methoxyphenyl)methylamino]-2-oxoethyl] 6-chloropyridine-3-carboxylate
• InChI: InChI=1S/C16H15ClN2O4/c1-22-13-5-2-11(3-6-13)8-19-15(20)10-23-16(21)12-4-7-14(17)18-9-12/h2-7,9H,8,10H2,1H3,(H,19,20)
• InChI Key: UKMQHNSYYSDISS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC(=O)COC(=O)C2=CN=C(C=C2)Cl
• Molecular Formula: C16H15ClN2O4
• Molecular Weight: 334.75 g/mol

Description

{[(4-Methoxyphenyl)methyl]carbamoyl}methyl 6-chloropyridine-3-carboxylate is a chemical compound with potential applications in scientific research. It is a synthetic molecule that has been developed for its ability to interact with specific biological targets, making it a useful tool for studying various biochemical and physiological processes. In

Mechanism of Action

The mechanism of action of {[(4-Methoxyphenyl)methyl]carbamoyl}methyl 6-chloropyridine-3-carboxylate is not fully understood. However, it is believed to interact with specific biological targets, such as enzymes, receptors, or proteins, to modulate their activity. The compound may act as an agonist or antagonist, depending on the specific target and the concentration of the compound.
Biochemical and Physiological Effects:
{[(4-Methoxyphenyl)methyl]carbamoyl}methyl 6-chloropyridine-3-carboxylate can have various biochemical and physiological effects, depending on the target it interacts with. For example, it may inhibit the activity of a specific enzyme, leading to a decrease in the production of a certain metabolite. It may also activate or inhibit a specific receptor, leading to a downstream signaling cascade that affects various cellular processes.

Advantages and Limitations for Lab Experiments

{[(4-Methoxyphenyl)methyl]carbamoyl}methyl 6-chloropyridine-3-carboxylate has several advantages for lab experiments. It is a synthetic compound, which means that it can be easily synthesized in large quantities and with high purity. It is also stable and has a long shelf life, which makes it easy to store and transport. However, there are also some limitations to its use. For example, it may have off-target effects, which can complicate the interpretation of the results. It may also have limited solubility in aqueous solutions, which can affect its bioavailability.

Future Directions

For the use of the compound include studying drug mechanisms of action, identifying new drug targets, and modifying the compound to improve its specificity or potency.

Synthesis Methods

The synthesis of {[(4-Methoxyphenyl)methyl]carbamoyl}methyl 6-chloropyridine-3-carboxylate involves a series of chemical reactions. The starting materials for the synthesis are 6-chloropyridine-3-carboxylic acid and 4-methoxybenzylamine. The two compounds are reacted together to form the intermediate product, 4-methoxybenzyl 6-chloropyridine-3-carboxylate. This intermediate is then reacted with isobutyl chloroformate to form the final product, {[(4-Methoxyphenyl)methyl]carbamoyl}methyl 6-chloropyridine-3-carboxylate.

Scientific Research Applications

{[(4-Methoxyphenyl)methyl]carbamoyl}methyl 6-chloropyridine-3-carboxylate has potential applications in scientific research. It can be used as a tool to study various biological processes, including enzyme activity, protein-protein interactions, and receptor-ligand interactions. The compound can be used to identify potential drug targets or to screen for potential drug candidates. It can also be used to study the mechanisms of action of existing drugs.